Cas no 921793-86-4 (2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide)

• Product Name: 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide
• CAS No: 921793-86-4
• MF: C₁₄H₁₆FN₃O₂S
• MW: 309.35914516449
• CID: 5939319
• PubChem ID: 18570888
• Update Time: 2025-05-19

2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide
• 1H-Imidazole-1-acetamide, 2-[[(4-fluorophenyl)methyl]thio]-5-(hydroxymethyl)-N-methyl-
• F2258-0049
• 921793-86-4
• AKOS024632279
• 2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide
• 2-[2-[(4-fluorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• 2-(2-((4-fluorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide

• Inchi： 1S/C14H16FN3O2S/c1-16-13(20)7-18-12(8-19)6-17-14(18)21-9-10-2-4-11(15)5-3-10/h2-6,19H,7-9H2,1H3,(H,16,20)
• InChI Key： WIJSMGGKAUMYRC-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)N(CC(NC)=O)C(CO)=CN=1

Computed Properties

• Exact Mass: 309.09472610g/mol
• Monoisotopic Mass: 309.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 13.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide

Professional Introduction to Compound with CAS No. 921793-86-4 and Product Name: 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide

The compound in question, identified by the CAS number 921793-86-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. Its chemical structure, characterized by a 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide backbone, incorporates several key functional groups that make it a promising candidate for further exploration in medicinal chemistry.

At the heart of this compound's structure lies a 1H-imidazole ring, which is a well-documented scaffold in drug discovery. Imidazole derivatives are renowned for their biological activity, often exhibiting properties that make them suitable for applications ranging from antiviral to anti-inflammatory agents. The presence of a 4-fluorophenylmethylsulfanyl group further enhances the molecule's complexity and potential pharmacological interactions. This group is known to influence electronic properties and metabolic stability, factors that are critical in determining a drug's efficacy and safety profile.

The hydroxymethyl substituent on the imidazole ring adds another layer of functionality, enabling various chemical modifications and interactions with biological targets. This feature is particularly intriguing for researchers looking to develop molecules with enhanced binding affinity or selectivity. The overall architecture of the compound suggests a balance between lipophilicity and polarizability, which are key parameters in drug-like properties.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic pathways and improve drug bioavailability. The 4-fluorophenyl moiety in this compound aligns with this trend, making it a valuable asset in the quest for novel therapeutic agents. Studies have shown that fluorine atoms can significantly alter the pharmacokinetic behavior of molecules, often leading to improved pharmacological outcomes.

The N-methylacetamide moiety at the terminal end of the molecule contributes to its solubility and stability, which are essential characteristics for any potential drug candidate. This group is commonly found in bioactive molecules and has been shown to enhance binding interactions with biological targets. The combination of these structural elements makes 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding sites and interaction patterns between this compound and biological targets. These computational approaches have already been instrumental in identifying novel drug candidates and optimizing their pharmacological properties.

Experimental validation of these computational predictions is crucial for advancing the development of new therapeutics. In vitro assays and animal models provide valuable insights into the compound's efficacy, toxicity, and pharmacokinetic behavior. Preliminary studies have suggested that derivatives of this compound may exhibit promising activities against various disease targets, including cancer and inflammatory disorders.

The synthesis of complex organic molecules like 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide requires meticulous planning and expertise in synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are often employed to construct the desired molecular framework. The successful synthesis of this compound underscores the growing capabilities of modern synthetic methodologies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 921793-86-4 will play an increasingly important role in drug discovery efforts. Their unique structural features and potential biological activities make them attractive candidates for further exploration. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

The future of pharmaceutical development lies in our ability to harness cutting-edge technologies and innovative approaches to discover new drugs. Compounds such as 2-(2-{(4-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide represent just a glimpse into what is possible when chemistry meets medicine. By continuing to explore and understand these molecules, we can pave the way for more effective treatments and improved patient outcomes.